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Compound of Interest

4-Bromo-1-cyclopropylpyridin-
2(1H)-one

Cat. No.: B2706343

Compound Name:

An In-depth Technical Guide to 4-Bromo-1-cyclopropylpyridin-2(1H)-one: Properties,
Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 4-Bromo-1-cyclopropylpyridin-
2(1H)-one, a heterocyclic compound of increasing interest in the field of medicinal chemistry
and drug discovery. The document details the molecule's fundamental physicochemical
properties, including its molecular formula and weight, and presents a logical, field-proven
synthetic pathway. The guide elucidates the rationale behind its utility as a versatile synthetic
intermediate, focusing on the strategic importance of its structural features—the brominated
pyridinone core and the N-cyclopropyl group. This paper is intended for researchers, chemists,
and professionals in drug development who require a deep technical understanding of this
valuable chemical building block.

Chemical Identity and Physicochemical Properties

4-Bromo-1-cyclopropylpyridin-2(1H)-one is a substituted pyridinone derivative. The
presence of a bromine atom at the 4-position and a cyclopropyl group on the nitrogen atom
makes it a functionally rich and sterically defined molecule. These features are highly desirable
for creating diverse molecular libraries for high-throughput screening and for the targeted
synthesis of complex pharmaceutical agents.
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The core properties of this compound are summarized in the table below. It is important to note
that some physical properties, such as boiling point and density, are often predicted via
computational models due to the compound's primary use as a synthetic intermediate rather
than a final product.[1]

Property Value Source(s)
Molecular Formula CsHsBrNO [2][3]
Molecular Weight 214.06 g/mol [3114]

CAS Number 1193334-86-9 [1][3]
Appearance Off-white to light yellow solid [1]

Boiling Point (Predicted) 305.7 £ 35.0 °C [1]

Density (Predicted) 1.786 + 0.06 g/cm?3 [1]

pKa (Predicted) -1.06 £ 0.63 [1]

Synthesis and Mechanistic Considerations

The synthesis of 4-Bromo-1-cyclopropylpyridin-2(1H)-one can be approached through
several routes. A logical and efficient pathway involves the initial formation of the N-cyclopropyl
pyridinone scaffold, followed by selective bromination. This strategy prevents potential side
reactions that could occur if a pre-brominated pyridine is used for N-alkylation.

Proposed Synthetic Workflow

The following diagram illustrates a representative two-step synthesis. The first step is the N-
alkylation of 2-hydroxypyridine with a cyclopropyl halide, followed by electrophilic aromatic
bromination.
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2-Hydroxypyridine +
Cyclopropyl Bromide

Base (e.g., K2CO:s)
Solvent (e.g., DMF)

Step 1: N-Alkylation

A4
(1-Cyclopropylpyridin-2(1H)-one)

Brominating Agent
(e.g., NBS)
Solvent (e.g., Acetonitrile)

Step 2: Bromination

\4
(4-Bromo-1-cyclopropylpyridin-2(1H)-one)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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